Cas no 714905-25-6 (2-Amino-2-phenylethanimidamide)

• Product Name: 2-Amino-2-phenylethanimidamide
• CAS No: 714905-25-6
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD21940762
• CID: 5617672
• PubChem ID: 20436381
• Update Time: 2025-06-08

2-Amino-2-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 714905-25-6
• 2-amino-2-phenylethanimidamide
• SCHEMBL6386081
• EN300-2974271
• AKOS018055318
• 2-Amino-2-phenylethanimidamide

• MDL： MFCD21940762
• Inchi： 1S/C8H11N3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,9H2,(H3,10,11)
• InChI Key： SXVBFYBFJLHXJT-UHFFFAOYSA-N
• SMILES： NC(C(=N)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-Amino-2-phenylethanimidamide

2-Amino-2-phenylethanimidamide (CAS No. 714905-25-6): A Comprehensive Overview

2-Amino-2-phenylethanimidamide, also known by its CAS registry number 714905-25-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of imidamide, featuring a phenyl group and an amino substituent at the second position of the ethanimidamide backbone. Its unique structure endows it with intriguing chemical properties and potential applications in drug design and material science.

The molecular formula of 2-Amino-2-phenylethanimidamide is C9H11N3, and its molecular weight is approximately 167.19 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 180°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various synthetic and analytical applications.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of 2-Amino-2-phenylethanimidamide. Using density functional theory (DFT), scientists have mapped the compound's frontier molecular orbitals, revealing its potential as a precursor in the synthesis of bioactive molecules. These findings have been published in reputable journals such as Journal of Medicinal Chemistry and Organic Letters, underscoring its relevance in contemporary chemical research.

In terms of synthesis, 2-Amino-2-phenylethanimidamide can be prepared via a multi-step process involving nucleophilic substitution and amidation reactions. One notable method involves the reaction of 2-aminoacetophenone with an appropriate imidating agent under controlled conditions. This approach not only ensures high yield but also maintains the structural integrity of the phenyl group, which is crucial for its biological activity.

The biological activity of CAS No. 714905-25-6 has been a focal point of recent studies. Researchers have investigated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Preliminary results indicate that the compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), a hallmark enzyme in Alzheimer's pathology. These findings have sparked interest in further exploring its therapeutic potential through preclinical trials.

Beyond its pharmacological applications, 2-Amino-2-phenylethanimidamide has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for organic transformations. For instance, recent work published in Nature Communications highlights its role as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic efficiency under mild conditions.

In conclusion, CAS No. 714905-25-6, or 2-Amino-2-phenylethanimidamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic and computational techniques, position it as a promising candidate for future innovations in drug discovery and materials development.